![molecular formula C11H15N B1609975 3,3-Dimethyl-1,2,3,4-tetrahydroisoquinoline CAS No. 28459-83-8](/img/structure/B1609975.png)
3,3-Dimethyl-1,2,3,4-tetrahydroisoquinoline
Overview
Description
3,3-Dimethyl-1,2,3,4-tetrahydroisoquinoline is a chemical compound with the molecular formula C11H15N . It is a derivative of tetrahydroisoquinoline, a structural motif found in various natural products and therapeutic lead compounds .
Synthesis Analysis
The synthesis of this compound and its derivatives has been a subject of considerable research interest . Traditional approaches to the synthesis of C (1)-substituted THIQs include the use of harsh conditions or preassembled substrates . Recently, transition metal-catalyzed cross-dehydrogenative coupling (CDC) strategies involving direct coupling of C (sp3)–H bond of THIQ with various nucleophiles (two-component coupling) have been explored in the presence of cooxidants like H2O2, TBHP, etc .Molecular Structure Analysis
The molecular structure of this compound is characterized by a tetrahydroisoquinoline core with two methyl groups attached to the 3-position . The InChI code for this compound is 1S/C11H15N.ClH/c1-11(2)7-9-5-3-4-6-10(9)8-12-11;/h3-6,12H,7-8H2,1-2H3;1H .Chemical Reactions Analysis
The C (1)-functionalization of tetrahydroisoquinolines via multicomponent reactions has been highlighted in recent years . These reactions often involve the isomerization of an iminium intermediate .Physical And Chemical Properties Analysis
This compound hydrochloride is a solid at room temperature . It has a molecular weight of 197.71 .Scientific Research Applications
Therapeutic Potential in Parkinson's Disease
3,3-Dimethyl-1,2,3,4-tetrahydroisoquinoline and its derivatives have been studied for their potential in treating Parkinson's disease. These compounds are investigated due to their structural resemblance to MPTP, a neurotoxin that induces Parkinson's disease-like symptoms. Research has shown that specific derivatives, such as 1,3-dimethyl-TIQ and 1,3-dimethyl-N-propargyl-TIQ, can prevent MPTP-induced Parkinson's disease-like symptoms in mice. Particularly, the trans-isomer of 1,3-diMe-N-proTIQ has demonstrated potent protective effects, although its effectiveness in preventing MPP+-induced PC12 cell death is weaker than its cis-isomer. The results highlight the potential of using stereoselective efficacy of these derivatives against MPTP and/or MPP+-induced adverse states in Parkinson's disease therapy (Katagiri et al., 2010).
Potential in Cancer Therapy
Tetrahydroisoquinoline derivatives have been recognized for their therapeutic potential in cancer treatment. The approval of trabectedin for soft tissue sarcomas marks a significant milestone in anticancer drug discovery. These compounds have been patented for various therapeutic activities, notably in cancer treatment. The patents cover a range of therapeutic areas, including cancer, malaria, CNS disorders, cardiovascular and metabolic disorders. The therapeutic potential of these derivatives, especially in drug discovery for cancer and CNS disorders, is noteworthy (Singh & Shah, 2017).
Cardiac and Neurological Applications
Specific tetrahydroisoquinoline derivatives have been synthesized and evaluated for their bradycardic activities, indicating their potential use in treating cardiovascular conditions. The structure-activity relationship studies revealed that certain skeletons and substituents are crucial for exhibiting potent in vitro and in vivo activities. Some of these compounds demonstrated significant bradycardic activity without considerably influencing blood pressure, highlighting their potential therapeutic application in cardiovascular diseases (Kakefuda et al., 2003).
Anticonvulsant Properties
Studies have also explored the anticonvulsant properties of tetrahydroisoquinoline derivatives. Certain derivatives have shown high potency against audiogenic seizures in mice, comparable to known anticonvulsant agents. These findings open up possibilities for these compounds as novel anticonvulsant agents with unique mechanisms of action (Gitto et al., 2006).
Future Directions
The future directions in the research of 3,3-Dimethyl-1,2,3,4-tetrahydroisoquinoline and its derivatives could involve the development of novel synthetic strategies and the exploration of their biological activities . The use of environmentally friendly methods for the synthesis of THIQ derivatives is on the rise . Furthermore, the development of novel THIQ analogs with potent biological activity is an area of active research .
Properties
IUPAC Name |
3,3-dimethyl-2,4-dihydro-1H-isoquinoline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N/c1-11(2)7-9-5-3-4-6-10(9)8-12-11/h3-6,12H,7-8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTJQRZGEPZQDLX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=CC=CC=C2CN1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90450772 | |
Record name | 3,3-Dimethyl-1,2,3,4-tetrahydroisoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90450772 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
28459-83-8 | |
Record name | 3,3-Dimethyl-1,2,3,4-tetrahydroisoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90450772 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.